Cas no 1046203-51-3 (5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol)

5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a piperidine ring fused to a 1,3,4-oxadiazole scaffold with a thiol functional group. This structure imparts versatility in medicinal and organic chemistry, particularly as a building block for pharmacologically active molecules. The piperidine moiety enhances binding affinity to biological targets, while the oxadiazole-thiol group offers reactivity for further derivatization, such as nucleophilic substitution or metal coordination. Its balanced lipophilicity and hydrogen-bonding capacity make it suitable for drug discovery applications, including enzyme inhibition or receptor modulation. The compound’s stability under physiological conditions further supports its utility in synthetic and biochemical research.
5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol structure
1046203-51-3 structure
Product Name:5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
CAS No:1046203-51-3
MF:C7H11N3OS
MW:185.246739625931
CID:5044149
Update Time:2025-06-14

5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
    • 5-(piperidin-4-yl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
    • BDBM50273004
    • TOD100985
    • NE54052
    • 5-piperidin-4-yl-3H-1,3,4-oxadiazole-2-thione
    • 5-Piperidin-4-yl-3H-[1,3,4]oxadiazol-2-thione Hydrochloride
    • 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
    • Inchi: 1S/C7H11N3OS/c12-7-10-9-6(11-7)5-1-3-8-4-2-5/h5,8H,1-4H2,(H,10,12)
    • InChI Key: VALHDAVLBCMZCU-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2CCNCC2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 223
  • XLogP3: 0.4
  • Topological Polar Surface Area: 77.7

5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P992568-25mg
5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3
25mg
$ 70.00 2022-06-03
TRC
P992568-50mg
5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3
50mg
$ 95.00 2022-06-03
TRC
P992568-250mg
5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3
250mg
$ 365.00 2022-06-03
Enamine
EN300-66789-0.05g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
0.05g
$88.0 2023-02-13
Enamine
EN300-66789-0.1g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
0.1g
$132.0 2023-02-13
Enamine
EN300-66789-0.25g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
0.25g
$188.0 2023-02-13
Enamine
EN300-66789-0.5g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
0.5g
$353.0 2023-02-13
Enamine
EN300-66789-1.0g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
1.0g
$470.0 2023-02-13
Enamine
EN300-66789-2.5g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
2.5g
$923.0 2023-02-13
Enamine
EN300-66789-5.0g
5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
1046203-51-3 95%
5.0g
$1364.0 2023-02-13

Additional information on 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol

Recent Advances in the Study of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol (CAS: 1046203-51-3): A Promising Scaffold in Medicinal Chemistry

The compound 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol (CAS: 1046203-51-3) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This heterocyclic scaffold combines the structural features of piperidine and 1,3,4-oxadiazole, making it particularly attractive for drug discovery. Recent studies have demonstrated its potential as a privileged structure in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Structural analysis reveals that the 1,3,4-oxadiazole moiety contributes to the compound's metabolic stability and ability to form hydrogen bonds, while the piperidine ring enhances its pharmacokinetic properties. The thiol group at position 2 provides a reactive site for further chemical modifications, allowing for the creation of diverse derivatives with tailored biological activities. This structural flexibility has led to extensive structure-activity relationship (SAR) studies in recent years.

In the field of anticancer research, several studies published in 2023-2024 have investigated derivatives of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol as potential kinase inhibitors. Particularly noteworthy is its activity against EGFR and VEGFR-2, with some derivatives showing IC50 values in the low micromolar range. The compound's ability to interfere with cancer cell proliferation and angiogenesis has been demonstrated in various in vitro and in vivo models, suggesting its potential as a lead compound for anticancer drug development.

Recent pharmacological evaluations have also highlighted the compound's antimicrobial properties. Derivatives containing the 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol core structure have shown promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis and disruption of biofilm formation, making these compounds particularly interesting for addressing the growing problem of antimicrobial resistance.

The synthetic accessibility of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol derivatives has been another area of active research. Recent publications have described optimized synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry approaches, including microwave-assisted synthesis and catalyst-free reactions, have been successfully applied to this scaffold, addressing some of the challenges associated with its production at larger scales.

Looking forward, the unique properties of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol position it as a valuable scaffold for future drug discovery efforts. Current research directions include the development of targeted delivery systems to improve its bioavailability and the exploration of its potential in combination therapies. As our understanding of its pharmacological profile continues to grow, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.